Cas no 2229694-10-2 (1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile
• CAS No: 2229694-10-2
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 5762443
• PubChem ID: 165759101
• Update Time: 2025-05-20

1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1788937
• 1-[2-(4-fluorophenyl)ethenyl]cyclobutane-1-carbonitrile
• 2229694-10-2
• 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile

• Inchi： 1S/C13H12FN/c14-12-4-2-11(3-5-12)6-9-13(10-15)7-1-8-13/h2-6,9H,1,7-8H2/b9-6+
• InChI Key： ISHASTYXXKVAIY-RMKNXTFCSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1(C#N)CCC1

Computed Properties

• Exact Mass: 201.095377549g/mol
• Monoisotopic Mass: 201.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile

Introduction to 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile (CAS No. 2229694-10-2)

1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2229694-10-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core fused with an ethenyl group and a fluorophenyl substituent, making it a versatile scaffold for the development of novel bioactive agents. The presence of a nitrile group at the cyclobutane ring further enhances its potential as a pharmacophore, enabling diverse interactions with biological targets.

The structural features of 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile make it an intriguing candidate for further exploration in drug discovery. The cyclobutane ring, known for its rigid planar structure, can stabilize certain conformations that are favorable for binding to biological macromolecules. Additionally, the ethenyl group introduces a degree of flexibility, allowing for conformational diversity that can be exploited to optimize binding affinity. The fluorophenyl moiety, on the other hand, is a well-known pharmacophoric element that can modulate metabolic stability and binding interactions due to the electron-withdrawing nature of fluorine.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and metabolic resistance. The 4-fluorophenyl substituent in 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile is particularly noteworthy, as fluorine atoms can significantly influence the electronic properties of adjacent aromatic rings, thereby affecting reactivity and binding affinity. This has led to its investigation as a potential building block in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases.

One of the most compelling aspects of 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous biological processes, making them attractive therapeutic targets. However, their large surface areas and intricate binding interfaces pose significant challenges for drug design. The rigid cyclobutane core and the strategically positioned nitrile group in 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile provide a framework that can effectively engage with PPIs, offering opportunities for the development of novel therapeutic agents.

Recent studies have highlighted the importance of computational methods in the design and optimization of PPI inhibitors. Molecular modeling techniques have been employed to predict the binding modes of 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile with various PPI targets, providing valuable insights into its potential as a lead compound. These studies have demonstrated that the compound can effectively disrupt key interactions within PPI interfaces, suggesting its utility in therapeutic applications.

The nitrile group at the carbon position of 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile also contributes to its versatility as a pharmacophore. Nitriles are known to exhibit diverse biological activities and can serve as probes for understanding enzyme mechanisms. In particular, they have been shown to interact with metal ions through coordination bonds, which can be exploited in the design of metalloproteinase inhibitors. This capability makes 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile a promising candidate for further exploration in this area.

In conclusion, 1-2-(4-fluorophenyl)ethenylcyclobutane-1-carbonitrile (CAS No. 2229694-10-2) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential applications in drug discovery make it a valuable compound for further investigation. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.